Cas no 1209052-09-4 (2-amino-N-[2-(morpholin-4-yl)ethyl]acetamide hydrochloride)

• Product Name: 2-amino-N-[2-(morpholin-4-yl)ethyl]acetamide hydrochloride
• CAS No: 1209052-09-4
• MF: C₈H₁₈ClN₃O₂
• MW: 223.700420856476
• CID: 5216012
• Update Time: 2026-03-06

2-amino-N-[2-(morpholin-4-yl)ethyl]acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-[2-(morpholin-4-yl)ethyl]acetamide hydrochloride
• 2-Amino-N-(2-morpholinoethyl)acetamide hydrochloride
• 2-amino-N-[2-(morpholin-4-yl)ethyl]acetamidehydrochloride

• Inchi： 1S/C8H17N3O2.ClH/c9-7-8(12)10-1-2-11-3-5-13-6-4-11;/h1-7,9H2,(H,10,12);1H
• InChI Key： HMACHVZHHAWSLW-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CCNC(CN)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Topological Polar Surface Area: 67.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-[2-(morpholin-4-yl)ethyl]acetamide hydrochloride

Research Brief on 2-amino-N-[2-(morpholin-4-yl)ethyl]acetamide Hydrochloride (CAS: 1209052-09-4)

2-amino-N-[2-(morpholin-4-yl)ethyl]acetamide hydrochloride (CAS: 1209052-09-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its morpholine and aminoacetamide functional groups, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its role as a building block for novel bioactive molecules, particularly in the context of kinase inhibitors and GPCR-targeted therapeutics.

One of the key areas of interest for this compound lies in its structural versatility, which allows for modifications that can enhance binding affinity and selectivity toward specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-amino-N-[2-(morpholin-4-yl)ethyl]acetamide hydrochloride exhibited promising activity against a range of cancer cell lines, with particular efficacy in inhibiting PI3K/AKT/mTOR signaling pathways. The study highlighted the compound's potential as a scaffold for developing next-generation oncology therapeutics.

In addition to its applications in oncology, recent research has also explored the compound's utility in central nervous system (CNS) disorders. A preclinical study conducted in 2024 investigated its derivatives as potential modulators of neurotransmitter receptors, showing preliminary evidence of efficacy in models of neuropathic pain and depression. The morpholine moiety, in particular, was noted for its ability to improve blood-brain barrier penetration, a critical factor in CNS drug development.

From a synthetic chemistry perspective, advancements in the production and purification of 2-amino-N-[2-(morpholin-4-yl)ethyl]acetamide hydrochloride have been reported. A 2023 patent application detailed an optimized synthetic route that improves yield and scalability, addressing previous challenges associated with its large-scale production. This development is expected to facilitate broader research and commercial applications of the compound.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing studies are focused on addressing these gaps, with particular emphasis on optimizing its metabolic stability and minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-amino-N-[2-(morpholin-4-yl)ethyl]acetamide hydrochloride represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its structural features and demonstrated bioactivity make it a valuable candidate for further investigation across multiple therapeutic areas. Future research will likely focus on expanding its applications, refining its pharmacological properties, and advancing its development toward clinical trials.